Cas no 1807048-62-9 (5-Cyanobenzo[d]oxazole-2-carboxylic acid)

• Product Name: 5-Cyanobenzo[d]oxazole-2-carboxylic acid
• CAS No: 1807048-62-9
• MF: C₉H₄N₂O₃
• MW: 188.13966178894
• CID: 4819125
• Update Time: 2025-05-25

5-Cyanobenzo[d]oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyanobenzo[d]oxazole-2-carboxylic acid

• Inchi： 1S/C9H4N2O3/c10-4-5-1-2-7-6(3-5)11-8(14-7)9(12)13/h1-3H,(H,12,13)
• InChI Key： SFZWGXPBKFPHLG-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NC2C=C(C#N)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• XLogP3: 1.8
• Topological Polar Surface Area: 87.1

Additional information on 5-Cyanobenzo[d]oxazole-2-carboxylic acid

5-Cyanobenzo[d]oxazole-2-carboxylic Acid: A Comprehensive Overview

5-Cyanobenzo[d]oxazole-2-carboxylic acid, identified by the CAS number 1807048-62-9, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, with its unique structure and functional groups, has been the subject of numerous studies aimed at understanding its properties and potential applications. In this article, we will delve into the structural characteristics, synthesis methods, physical and chemical properties, and the latest research findings related to this compound.

The molecular structure of 5-cyanobenzo[d]oxazole-2-carboxylic acid is characterized by a benzo[d]oxazole ring system, which is a bicyclic structure consisting of a benzene ring fused with an oxazole ring. The oxazole ring contains one oxygen atom and one nitrogen atom, contributing to the compound's aromaticity and electronic properties. The presence of a cyano group (-C≡N) at the 5-position of the benzo[d]oxazole ring introduces additional electron-withdrawing effects, which can significantly influence the compound's reactivity and stability. Furthermore, the carboxylic acid group (-COOH) at the 2-position adds acidic properties to the molecule, making it versatile for various chemical transformations.

Recent studies have focused on the synthesis of 5-cyanobenzo[d]oxazole-2-carboxylic acid, exploring efficient and scalable methods to produce this compound. One notable approach involves the cyclization of appropriately substituted amino acids or related precursors under specific reaction conditions. For instance, researchers have employed microwave-assisted synthesis to accelerate the formation of the benzo[d]oxazole ring system, resulting in higher yields and shorter reaction times compared to traditional methods. The use of eco-friendly solvents and catalysts has also been investigated to align with green chemistry principles.

The physical and chemical properties of 5-cyanobenzo[d]oxazole-2-carboxylic acid are crucial for its potential applications. Its melting point, solubility in various solvents, and thermal stability have been extensively studied. Experimental data reveal that this compound exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding interactions. Additionally, its solubility in polar solvents such as water and methanol is relatively high, which is advantageous for its use in solution-based reactions or formulations.

In terms of chemical reactivity, 5-cyanobenzo[d]oxazole-2-carboxylic acid has shown promising behavior in several types of reactions. For example, its cyano group can act as a nucleophile in substitution reactions or as an electrophile under certain conditions. The carboxylic acid group can participate in esterification or amidation reactions, enabling functionalization for specific applications. Recent research has also explored its role as a building block in supramolecular chemistry, where it serves as a versatile component for constructing self-assembled structures with tailored properties.

The application potential of 5-cyanobenzo[d]oxazole-2-carboxylic acid spans across multiple domains. In pharmaceuticals, its unique structure makes it a candidate for drug design targeting specific biological pathways. For instance, studies have indicated that derivatives of this compound exhibit anti-inflammatory and antioxidant activities, suggesting their potential use in therapeutic agents. In materials science, researchers have investigated its incorporation into polymeric materials to enhance mechanical strength or impart fluorescent properties.

In conclusion, 5-cyanobenzo[d]oxazole-2-carboxylic acid, with its distinctive structural features and functional groups, continues to be a subject of intense research interest. Its synthesis methods have been optimized for efficiency and sustainability, while its physical and chemical properties provide a foundation for diverse applications across various fields. As ongoing studies uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in both academic research and industrial applications.